Cas no 1858147-77-9 (1-Heptene, 4-(bromomethyl)-7-(ethylthio)-)

• Product Name: 1-Heptene, 4-(bromomethyl)-7-(ethylthio)-
• CAS No: 1858147-77-9
• MF: C₁₀H₁₉BrS
• MW: 251.22686123848
• CID: 5283751
• Update Time: 2025-10-28

1-Heptene, 4-(bromomethyl)-7-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• 1-Heptene, 4-(bromomethyl)-7-(ethylthio)-

• Inchi： 1S/C10H19BrS/c1-3-6-10(9-11)7-5-8-12-4-2/h3,10H,1,4-9H2,2H3
• InChI Key： KMHVQFWEGRDGTH-UHFFFAOYSA-N
• SMILES： C=CCC(CBr)CCCSCC

Additional information on 1-Heptene, 4-(bromomethyl)-7-(ethylthio)-

Comprehensive Overview of 1-Heptene, 4-(bromomethyl)-7-(ethylthio)- (CAS No. 1858147-77-9)

1-Heptene, 4-(bromomethyl)-7-(ethylthio)- (CAS No. 1858147-77-9) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This compound, characterized by its unique bromomethyl and ethylthio functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, which includes a heptene backbone, makes it particularly valuable for applications requiring precise chemical modifications.

In recent years, the demand for high-purity intermediates like 1-Heptene, 4-(bromomethyl)-7-(ethylthio)- has surged, driven by advancements in pharmaceutical research and agrochemical development. Researchers are increasingly exploring its potential in catalysis and polymer chemistry, where its reactive sites enable the creation of tailored materials with enhanced properties. The compound's bromomethyl group is particularly noteworthy, as it facilitates nucleophilic substitution reactions, a cornerstone of modern organic synthesis.

The synthesis and application of 1-Heptene, 4-(bromomethyl)-7-(ethylthio)- align with current trends in green chemistry and sustainable manufacturing. As industries strive to reduce their environmental footprint, this compound's role in atom-efficient reactions and low-waste processes has become a focal point. For instance, its use in click chemistry—a method celebrated for its efficiency and minimal byproducts—highlights its relevance in contemporary research.

Another area of interest is the compound's potential in material science. The ethylthio moiety in 1-Heptene, 4-(bromomethyl)-7-(ethylthio)- can impart unique electronic and steric properties to polymers and coatings. This has led to investigations into its use in conductive materials and advanced adhesives, where precise molecular control is critical. Such applications are particularly relevant in the development of next-generation electronics and renewable energy technologies.

From a commercial perspective, 1-Heptene, 4-(bromomethyl)-7-(ethylthio)- is often sought after by fine chemical suppliers and research institutions. Its niche applications and the growing emphasis on custom synthesis have made it a valuable asset in the chemical industry. Companies specializing in high-value intermediates frequently highlight this compound in their portfolios, catering to the needs of pharmaceutical innovators and material scientists alike.

In conclusion, 1-Heptene, 4-(bromomethyl)-7-(ethylthio)- (CAS No. 1858147-77-9) represents a fascinating intersection of chemistry and innovation. Its multifaceted applications, from drug discovery to advanced materials, underscore its importance in modern science. As research continues to uncover new possibilities, this compound is poised to remain a key player in the evolution of specialty chemicals and cutting-edge technologies.